Cas no 1797184-44-1 (N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide)

• Product Name: N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide
• CAS No: 1797184-44-1
• MF: C₁₉H₁₅N₃OS
• MW: 333.406902551651
• CID: 6333291
• PubChem ID: 71809955
• Update Time: 2025-05-19

N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024566778
• F6445-6761
• N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide
• N-[(2-thiophen-3-ylphenyl)methyl]-3H-benzimidazole-5-carboxamide
• N-{[2-(THIOPHEN-3-YL)PHENYL]METHYL}-1H-1,3-BENZODIAZOLE-5-CARBOXAMIDE
• 1797184-44-1

• Inchi： 1S/C19H15N3OS/c23-19(13-5-6-17-18(9-13)22-12-21-17)20-10-14-3-1-2-4-16(14)15-7-8-24-11-15/h1-9,11-12H,10H2,(H,20,23)(H,21,22)
• InChI Key： CXSVUIXVTXNOFR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=CC=C1CNC(C1=CC=C2C(=C1)NC=N2)=O

Computed Properties

• Exact Mass: 333.09358328g/mol
• Monoisotopic Mass: 333.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 86Ų

Additional information on N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide

Professional Introduction to N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide (CAS No. 1797184-44-1)

N-(2-(thiophen-3-yl)benzyl-1H-benzo[d]imidazole-5-carboxamide, with the CAS number 1797184-44-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide integrates several key pharmacophoric elements that are widely recognized for their biological activity. The presence of a thiophen-3-yl moiety introduces a sulfur-rich heterocyclic ring, which is known to enhance the binding affinity and selectivity of molecules towards biological targets. Additionally, the benzyl group contributes to the overall lipophilicity of the compound, optimizing its ability to cross biological membranes. The benzo[d]imidazole core, a well-documented scaffold in medicinal chemistry, is renowned for its role in various therapeutic applications, including anticancer and anti-inflammatory agents.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds with potential therapeutic benefits. The combination of thiophen-3-yl and benzo[d]imidazole moieties in N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide positions it as a compelling subject for investigation. Studies have demonstrated that such structures can exhibit significant pharmacological activity by interacting with specific enzymes and receptors involved in disease pathways.

One of the most intriguing aspects of this compound is its potential application in oncology research. The benzo[d]imidazole scaffold has been extensively studied for its ability to inhibit kinases and other enzymes that are aberrantly expressed in cancer cells. The incorporation of the thiophen-3-yl group further modulates the electronic properties of the molecule, enhancing its binding interactions with target proteins. Preliminary computational studies suggest that this compound may exhibit high affinity for certain cancer-related kinases, making it a viable candidate for further development as an anticancer agent.

The synthesis of N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the thiophen-3-yl group typically involves palladium-catalyzed cross-coupling reactions, which are highly efficient but require careful optimization to ensure high yields and purity. The subsequent formation of the benzo[d]imidazole core necessitates cyclization reactions under controlled conditions to achieve the desired product structure.

Evaluation of the pharmacokinetic properties of N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide is crucial for assessing its potential as a drug candidate. Preliminary data indicate that this compound exhibits reasonable solubility and stability under physiological conditions, suggesting its feasibility for further preclinical testing. Additionally, studies on metabolic degradation pathways have provided insights into potential liabilities that may need to be addressed during drug development.

The role of computational chemistry in the design and optimization of N-(2-(thiophen-3-yl)benzyl)-1H-benzo[d]imidazole-5-carboxamide cannot be overstated. Advanced modeling techniques have enabled researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with enhanced activity. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, accelerating the drug discovery process.

In conclusion, N-(2-(thiophen-3-yl)benzyl-1H-benzo[d]imidazole-5-carboxamide (CAS No. 1797184-44-1) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activity. Further investigation into its pharmacological properties, synthetic pathways, and pharmacokinetic behavior will be essential in determining its suitability for therapeutic applications. As research in heterocyclic chemistry continues to advance, compounds like this one are likely to play a pivotal role in the development of next-generation pharmaceuticals.